Cas no 65174-63-2 (1-Naphthyl-a-D-galactopyranoside)

• Product Name: 1-Naphthyl-a-D-galactopyranoside
• CAS No: 65174-63-2
• MF: C₁₆H₁₈O₆
• MW: 306.310525417328
• CID: 513352
• PubChem ID: 6455063
• Update Time: 2025-10-28

1-Naphthyl-a-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranoside,1-naphthalenyl (9CI)
• 1-NAPHTHYL-ALPHA-D-GALACTOPYRANOSIDE
• [1,6]naphthyridin-8-ol
• [1,7]naphthyridine 7-oxide
• [1,7]phenanthrolin-5-ylamine
• [1]naphthyl-galactopyranoside
• CTK0A8160
• SureCN277027
• Galactopyranoside 1-naphthyl
• alpha-Naphthyl alpha-D-galactopyranoside
• (2R,3R,4S,5R,6R)-2-(Hydroxymethyl)-6-(naphthalen-1-yloxy)tetrahydro-2H-pyran-3,4,5-triol
• DTXSID401290901
• NS00088110
• 1-Naphthalenyl I+/--D-galactopyranoside
• 65174-63-2
• 1-NAPHTHYL A-D-GALACTOPYRANOSIDE
• EINECS 265-592-7
• (2R,3R,4S,5R,6R)-2-(hydroxymethyl)-6-(naphthalen-1-yloxy)oxane-3,4,5-triol
• (2R,3R,4S,5R,6R)-2-(hydroxymethyl)-6-naphthalen-1-yloxyoxane-3,4,5-triol
• 1-Naphthyl-alpha-D-glucopyranoside
• 1-Naphthyl alpha-D-galactopyranoside
• SCHEMBL4609196
• 1-Naphthyl I+/--D-galactopyranoside
• 1-Naphthyl-a-D-galactopyranoside

• Inchi： 1S/C16H18O6/c17-8-12-13(18)14(19)15(20)16(22-12)21-11-7-3-5-9-4-1-2-6-10(9)11/h1-7,12-20H,8H2/t12-,13+,14+,15-,16+/m1/s1
• InChI Key： CVAOQMBKGUKOIZ-CWVYHPPDSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 306.11
• Monoisotopic Mass: 306.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.4A^2

Experimental Properties

• Density: 1.454
• Boiling Point: 568 ºC
• Flash Point: 297 ºC
• Refractive Index: 1.682
• PSA: 99.38000
• LogP: 0.01850

1-Naphthyl-a-D-galactopyranoside Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 1-Naphthyl-a-D-galactopyranoside

1-Naphthyl-a-D-Galactopyranoside: A Comprehensive Overview

The compound with CAS No. 65174-63-2, commonly referred to as 1-Naphthyl-a-D-Galactopyranoside, is a unique chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and biochemistry. This compound is a derivative of galactose, a hexose sugar, and features a naphthyl group attached to the anomeric carbon of the galactopyranoside ring. The naphthyl group introduces distinct electronic and steric properties, making this compound a valuable tool in various research and industrial applications.

1-Naphthyl-a-D-Galactopyranoside is synthesized through a series of well-established organic reactions, including glycosylation and coupling processes. The synthesis involves the protection of the hydroxyl groups on the galactose molecule, followed by the introduction of the naphthyl group via nucleophilic substitution or coupling reactions. The resulting compound is characterized by its high purity and well-defined structure, which are critical for its use in research and development.

Recent studies have highlighted the potential of 1-Naphthyl-a-D-Galactopyranoside in the field of drug discovery. Researchers have explored its ability to modulate various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. For instance, a study published in *Nature Communications* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase-2 (COX-2) and nitric oxide synthase (iNOS). These findings suggest that 1-Naphthyl-a-D-Galactopyranoside could serve as a lead compound for developing novel anti-inflammatory therapeutics.

In addition to its pharmacological applications, 1-Naphthyl-a-D-Galactopyranoside has also been utilized as a probe in glycosylation studies. Glycosylation is a critical post-translational modification that plays a pivotal role in protein function, cellular signaling, and immune responses. By using 1-Naphthyl-a-D-Galactopyranoside as a substrate, researchers can investigate the specificity and kinetics of glycosyltransferases, which are enzymes responsible for attaching sugar groups to proteins and lipids.

The structural uniqueness of 1-Naphthyl-a-D-Galactopyranoside also makes it an attractive candidate for material science applications. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been explored for potential use in biosensors and drug delivery systems. A recent study published in *Advanced Materials* revealed that SAMs formed by this compound exhibit excellent biocompatibility and stability, making them suitable for biomedical applications.

Furthermore, 1-Naphthyl-a-D-Galactopyranoside has been employed as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are widely used in organic chemistry to induce asymmetry in molecules during synthesis. The naphthyl group in this compound provides an ideal platform for generating enantioselective reactions, which are crucial for producing chiral drugs with high enantiomeric excess.

In terms of analytical chemistry, 1-Naphthyl-a-D-Galactopyranoside serves as a reference standard for determining the purity and identity of related compounds using techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Its well-characterized structure ensures accurate calibration and reliable results in these analytical methods.

Looking ahead, the versatility of 1-Naphthyl-a-D-Galactopyranoside presents numerous opportunities for further research and development. Collaborative efforts between chemists, biologists, and material scientists could unlock new applications for this compound in areas such as personalized medicine, advanced materials, and diagnostic tools.

In conclusion, 1-Naphthyl-a-D-Galactopyranoside (CAS No. 65174-63-2) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, coupled with its ability to interact with biological systems and materials at multiple levels, positions it as an invaluable tool for advancing scientific knowledge and technological innovation.